2-(3-Bromo-4-fluorophenyl)-1-(4-methoxy-3-methylphenyl)ethanone

• IUPAC Name: 2-(3-bromo-4-fluorophenyl)-1-(4-methoxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C16H14BrFO2/c1-10-7-12(4-6-16(10)20-2)15(19)9-11-3-5-14(18)13(17)8-11/h3-8H,9H2,1-2H3
• InChI Key: YVZYXPHIKFMDFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)CC2=CC(=C(C=C2)F)Br)OC
• Molecular Formula: C16H14BrFO2
• DSSTOX Substance ID: DTXSID60856601
• Molecular Weight: 337.18 g/mol
• CAS RN: 1209495-16-8

Description

2-(3-Bromo-4-fluorophenyl)-1-(4-methoxy-3-methylphenyl)ethanone, often referred to as 2-BFMME, is a synthetic organic compound with a wide range of applications in the laboratory and in scientific research. It is a colorless, crystalline compound with a molecular weight of 309.11 g/mol and a melting point of 160-164 °C. 2-BFMME has a unique structure, with a bromine atom attached to the phenyl ring, and a methoxy group connected to the methyl group. This structure makes 2-BFMME a versatile compound, with a wide range of applications in the laboratory and in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Activity : Derivatives synthesized from related compounds have been tested for their in vitro antimicrobial activity against various bacterial and fungal organisms. This highlights the potential use of 2-(3-Bromo-4-fluorophenyl)-1-(4-methoxy-3-methylphenyl)ethanone in developing antimicrobial agents (Kumar et al., 2019); (Nagamani et al., 2018).

Chemical Synthesis and Modification

• Selective α-Monobromination : The compound has been involved in studies of selective α-monobromination, a key reaction in organic synthesis, showing its utility in chemical synthesis (Ying, 2011).
• Synthesis of BACE1 Inhibitor : It's been used in the efficient synthesis of a potent BACE1 inhibitor, indicating its potential application in therapeutic agents for Alzheimer's Disease (Zhou et al., 2009).

Material Science and Engineering

• Sonochemical Method Advantages : Studies have been conducted on its condensation under sonochemical methods, suggesting its role in advanced material synthesis techniques (Jarag et al., 2011).

Novel Compound Synthesis and Evaluation

• Novel Schiff Bases Synthesis : The compound has been used in the synthesis of novel Schiff bases, which are evaluated for their antimicrobial activity, showing its role in developing new bioactive compounds (Puthran et al., 2019).

Additional Applications

• Pyrolysis Product Identification : It has been a subject of research in identifying pyrolysis products of related compounds, important for understanding chemical stability and reaction pathways (Texter et al., 2018).